Cas no 2302959-91-5 (2,2-difluoro-5-oxa-8-azaspiro[3.5]nonane)

• Product Name: 2,2-difluoro-5-oxa-8-azaspiro[3.5]nonane
• CAS No: 2302959-91-5
• MF: C₇H₁₁F₂NO
• MW: 163.165148973465
• CID: 5305731
• Update Time: 2026-03-10

2,2-difluoro-5-oxa-8-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-5-oxa-8-azaspiro[3.5]nonane
• 5-Oxa-8-azaspiro[3.5]nonane, 2,2-difluoro-

• Inchi： 1S/C7H11F2NO/c8-7(9)3-6(4-7)5-10-1-2-11-6/h10H,1-5H2
• InChI Key： ODYKKGZNUVBWNJ-UHFFFAOYSA-N
• SMILES： C1C2(CNCCO2)CC1(F)F

Additional information on 2,2-difluoro-5-oxa-8-azaspiro[3.5]nonane

Comprehensive Overview of 2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2302959-91-5)

2,2-Difluoro-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2302959-91-5) is a highly specialized spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a spiro[3.5]nonane core with difluoro and oxa-aza substitutions, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with the growing demand for novel small-molecule therapeutics and sustainable agrochemicals.

The compound's CAS number 2302959-91-5 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and regulatory submissions. Its spirocyclic architecture is a hotspot in medicinal chemistry, as such frameworks often enhance metabolic stability and target selectivity. Recent studies highlight its utility in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing trending topics like precision medicine and personalized therapies.

From a synthetic chemistry perspective, 2,2-difluoro-5-oxa-8-azaspiro[3.5]nonane exemplifies the convergence of fluorination and heterocyclic chemistry. The incorporation of fluorine atoms is a strategic choice to improve lipophilicity and bioavailability, a technique widely discussed in AI-driven drug design forums. Its aza-oxa motif further expands its reactivity profile, enabling diverse cross-coupling reactions—a subject frequently searched by chemists optimizing catalytic protocols.

In the context of green chemistry, this compound aligns with the industry's shift toward eco-friendly synthesis. Its potential as a building block for biodegradable materials resonates with global initiatives like the UN Sustainable Development Goals (SDGs). Laboratories focusing on circular economy principles often explore such multifunctional intermediates to minimize waste and energy consumption.

Analytical characterization of CAS 2302959-91-5 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are pivotal for verifying its structural integrity and purity, topics frequently queried in academic forums and QC/QA workflows. The compound's spectral data is often shared in open-access journals, supporting transparency in chemical research.

Market-wise, the demand for 2,2-difluoro-5-oxa-8-azaspiro[3.5]nonane reflects broader trends in contract research organizations (CROs) and custom synthesis services. Its niche applications in proteolysis-targeting chimeras (PROTACs) and fragment-based drug discovery (FBDD) make it a sought-after item in high-throughput screening libraries. These areas dominate discussions in biotech innovation circles, especially with rising investments in oncology and neurodegenerative disease research.

To conclude, 2,2-difluoro-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2302959-91-5) represents a fusion of cutting-edge chemistry and practical applications. Its relevance to drug development, material science, and sustainability ensures its prominence in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.